molecular formula C14H15ClN4O3 B3040638 N'-(6-chloropyridazin-3-yl)-2,6-dimethoxy-N'-methylbenzohydrazide CAS No. 222540-46-7

N'-(6-chloropyridazin-3-yl)-2,6-dimethoxy-N'-methylbenzohydrazide

Cat. No.: B3040638
CAS No.: 222540-46-7
M. Wt: 322.75 g/mol
InChI Key: KLVZVZDJQMCHAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-(6-chloropyridazin-3-yl)-2,6-dimethoxy-N'-methylbenzohydrazide is a useful research compound. Its molecular formula is C14H15ClN4O3 and its molecular weight is 322.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Synthesis of Heterocyclic Compounds : A study by Youssef et al. (2005) explored the synthesis of heterocyclic systems with anticipated biological activities, including derivatives of pyridazine, which is closely related to the compound . This research contributes to understanding the chemical synthesis and potential biological applications of such compounds (Youssef et al., 2005).

  • Structure Analysis and DFT Calculations : Sallam et al. (2021) conducted a study on pyridazine analogs, demonstrating their significance in medicinal chemistry. They synthesized and analyzed the structure of a pyridazine derivative using techniques like X-ray diffraction and DFT calculations (Sallam et al., 2021).

  • Anti-oxidant and Anti-bacterial Activities : Ahmad et al. (2010) investigated the anti-oxidant and anti-bacterial properties of novel acetohydrazide compounds. This study showcases the potential of such compounds, including pyridazine derivatives, in pharmacological contexts (Ahmad et al., 2010).

  • Antimicrobial and Antioxidant Activity : Flefel et al. (2018) synthesized novel pyridine derivatives, including pyridazine-based compounds, and tested their antimicrobial and antioxidant activities. This highlights the potential use of such compounds in treating infections and oxidative stress (Flefel et al., 2018).

  • Synthesis Techniques : Morishita et al. (1994) focused on the synthesis of pyridazine derivatives, providing insights into chemical synthesis methods that are fundamental in developing compounds for further biological studies (Morishita et al., 1994).

Properties

IUPAC Name

N'-(6-chloropyridazin-3-yl)-2,6-dimethoxy-N'-methylbenzohydrazide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15ClN4O3/c1-19(12-8-7-11(15)16-17-12)18-14(20)13-9(21-2)5-4-6-10(13)22-3/h4-8H,1-3H3,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KLVZVZDJQMCHAJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C1=NN=C(C=C1)Cl)NC(=O)C2=C(C=CC=C2OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15ClN4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.75 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N'-(6-chloropyridazin-3-yl)-2,6-dimethoxy-N'-methylbenzohydrazide
Reactant of Route 2
Reactant of Route 2
N'-(6-chloropyridazin-3-yl)-2,6-dimethoxy-N'-methylbenzohydrazide
Reactant of Route 3
Reactant of Route 3
N'-(6-chloropyridazin-3-yl)-2,6-dimethoxy-N'-methylbenzohydrazide
Reactant of Route 4
N'-(6-chloropyridazin-3-yl)-2,6-dimethoxy-N'-methylbenzohydrazide
Reactant of Route 5
N'-(6-chloropyridazin-3-yl)-2,6-dimethoxy-N'-methylbenzohydrazide
Reactant of Route 6
N'-(6-chloropyridazin-3-yl)-2,6-dimethoxy-N'-methylbenzohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.